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Compound of Interest

Compound Name:
1-Methyl-5-(tributylstannyl)-1H-

imidazole

Cat. No.: B115652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 1-Methyl-5-(tributylstannyl)-1H-imidazole (CAS No. 147716-03-8).

Proper handling and storage are crucial for maintaining the integrity and reactivity of this

organotin compound, which is utilized in pharmaceutical development and as a ligand for

transition metal catalysts.[1]

Core Compound Properties
1-Methyl-5-(tributylstannyl)-1H-imidazole is a combustible, acute toxic liquid.[2] Key physical

and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₆H₃₂N₂Sn [3][4]

Molecular Weight 371.15 g/mol [2][3][4]

Appearance Liquid [2]

Boiling Point 160-164 °C at 2 mmHg [2][5]

Density 1.220 g/mL at 25 °C [2][5]

Refractive Index n20/D 1.510 [2][5]

Solubility Sparingly soluble in water [1][6]

Stability Profile and Incompatible Materials
This organotin compound is considered stable under recommended storage conditions.[1]

However, it is incompatible with strong oxidizing agents.[1][7] Contact with such materials

should be strictly avoided to prevent vigorous reactions that could compromise the compound's

integrity and create hazardous situations.

Recommended Storage and Handling Conditions
To ensure the long-term stability and purity of 1-Methyl-5-(tributylstannyl)-1H-imidazole, the

following storage conditions are recommended based on safety data sheets and product

information from chemical suppliers:
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Condition Recommendation Source

Temperature Store in a cool place. [7][8]

Atmosphere
Store in a dry, well-ventilated

area.
[7][8]

Container Keep container tightly closed. [7][8][9]

Location

Store in a corrosives area,

away from heat, sparks, and

open flames. Store apart from

foodstuff containers.

[7][8]

For handling, it is imperative to use this compound only under a chemical fume hood.[7]

Appropriate personal protective equipment, including gloves and eye protection, should be

worn.[10] Do not get in eyes, on skin, or on clothing.[7]

Logical Relationship Diagram: Factors Affecting
Stability
The following diagram illustrates the key environmental factors that can influence the stability of

1-Methyl-5-(tributylstannyl)-1H-imidazole.
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Stability of 1-Methyl-5-(tributylstannyl)-1H-imidazole

Environmental Factors

Potential Outcomes
1-Methyl-5-(tributylstannyl)-1H-imidazole

Chemical Degradation

Loss of Purity

Elevated Temperature

Moisture/Humidity

Light Exposure

Oxygen (Air)

Incompatible Materials
(e.g., Strong Oxidizing Agents)

Hazardous Reaction
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End of Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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